S-Amlodipine benzenesulfonate

• CAS No.: 150566-71-5
• Product Name: S-Amlodipine benzenesulfonate
• Molecular Formula: C20H25ClN2O5.C6H6O3S
• Molecular Weight: 567.1 g/mol
• IUPAC Name: benzenesulfonic acid;3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C20H25ClN2O5.C6H6O3S/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;7-10(8,9)6-4-2-1-3-5-6/h5-8,17,23H,4,9-11,22H2,1-3H3;1-5H,(H,7,8,9)/t17-;/m0./s1
• Standard InChIKey: ZPBWCRDSRKPIDG-LMOVPXPDSA-N
• Isomeric SMILES: CCOC(=O)C1=C(NC(=C([C@@H]1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC=C(C=C1)S(=O)(=O)O
• SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC=C(C=C1)S(=O)(=O)O
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC=C(C=C1)S(=O)(=O)O
• Description: S-Amlodipine benzenesulfonate is an impurity of Amlodipine. Amlodipine is a long-acting calcium channel blocker, used to lower blood pressure and prevent chest pain.
• Related CAS: 103129-82-4 (free base)
• Synonyms: Levamlodipine Besylate; benzenesulfonic acid 3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• PubChem Compound: 11365087
• Last Modified: Nov 11 2021